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Compound of Interest

Compound Name: Ethylcyclopropane

Cat. No.: B072622

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the boiling and melting points of
ethylcyclopropane (CAS No: 1191-96-4), a cycloalkane that serves as a valuable building
block in organic synthesis. Understanding the precise physical properties of this compound is
paramount for its effective handling, application in synthetic protocols, and for the safety of
laboratory personnel. This document collates available data on its phase transition
temperatures and presents it in a structured format for ease of reference and comparison.

Core Physical Properties of Ethylcyclopropane

Ethylcyclopropane, with the molecular formula CsHio, is a colorless and flammable liquid at
standard room temperature.[1] Its physical state is dictated by its melting and boiling points,
which define the temperature ranges for its existence as a solid, liquid, and gas.

Quantitative Data Summary

The experimentally determined melting and boiling points of ethylcyclopropane are
summarized in the table below. It is important to note the existence of some variability in the
reported values across different sources, which may be attributable to different experimental
conditions or purities of the samples tested. The more consistently reported values suggest a
boiling point of approximately 36°C and a melting point around -149°C.
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Physical Property Reported Value (°C) Reported Value (K)  Source(s)
Boiling Point 35.9 309.05 [2][3]

36 309.15 [4]

36.2 309.35 [5]

91-92 364.15 - 365.15 [6]

Melting Point -149 124.15 [4]

-149.2 123.95 [5]

-80 193.15 [6]

Note: The values of 91-92°C for the boiling point and -80°C for the melting point are considered

outliers based on the preponderance of data from other sources.

Experimental Protocols

While the provided sources list these values as experimental properties, they do not offer

detailed experimental methodologies for their determination. Standard laboratory procedures

for ascertaining these physical constants would typically involve:

» Boiling Point Determination: The boiling point is generally determined by distillation at

atmospheric pressure. This process involves heating the liquid until its vapor pressure equals

the surrounding atmospheric pressure, at which point the liquid boils. The temperature of the

vapor is measured to determine the boiling point.

e Melting Point Determination: The melting point, the temperature at which a substance

transitions from a solid to a liquid, is often determined using a melting point apparatus. This

can involve techniques such as capillary methods or differential scanning calorimetry (DSC),

which provides a precise measurement of the energy changes associated with the phase

transition.

Without access to the original experimental reports, the specific conditions, apparatus, and

purity of the ethylcyclopropane samples used to determine the cited values remain unknown.
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Physical State Transitions of Ethylcyclopropane

The relationship between the physical states of ethylcyclopropane as a function of
temperature can be visualized as a straightforward linear progression. The diagram below
illustrates these phase transitions based on the most consistently reported data.
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Phase transitions of ethylcyclopropane.

This technical guide has synthesized the available data on the boiling and melting points of
ethylcyclopropane to provide a clear and concise reference for professionals in scientific
research and development. The provided data and visualizations are intended to support the
safe and effective use of this compound in further applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Analysis of its Physical Transition Points]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072622#boiling-and-melting-points-of-
ethylcyclopropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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